2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-(tert-butyl)acetamide

• IUPAC Name: 2-(1-benzylimidazol-2-yl)sulfanyl-N-tert-butylacetamide
• InChI: InChI=1S/C16H21N3OS/c1-16(2,3)18-14(20)12-21-15-17-9-10-19(15)11-13-7-5-4-6-8-13/h4-10H,11-12H2,1-3H3,(H,18,20)
• InChI Key: VSIKILIOKWAHEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)CSC1=NC=CN1CC2=CC=CC=C2
• Molecular Formula: C16H21N3OS
• Molecular Weight: 303.4 g/mol

Description

2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-(tert-butyl)acetamide, also known as BITA, is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. BITA is a thioamide compound that has been synthesized through a number of methods and has been studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of 2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-(tert-butyl)acetamide is not fully understood, but it is believed to involve the inhibition of the catalytic activity of PTPs. PTPs play a key role in regulating cell signaling pathways by removing phosphate groups from proteins, and their dysregulation can lead to the development of various diseases. This compound has been shown to inhibit the activity of PTPs by binding to the active site of the enzyme, thereby preventing the removal of phosphate groups from proteins.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including its ability to inhibit the activity of PTPs. In addition, this compound has been shown to have anti-inflammatory and anti-tumor properties, which may have potential therapeutic applications. This compound has also been shown to have a low toxicity profile, which makes it an attractive candidate for further research.

Advantages and Limitations for Lab Experiments

2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-(tert-butyl)acetamide has a number of advantages for use in lab experiments, including its ability to inhibit the activity of PTPs, its low toxicity profile, and its potential therapeutic applications. However, there are also some limitations to its use, including its limited solubility in water and its potential for off-target effects.

Future Directions

There are a number of potential future directions for research on 2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-(tert-butyl)acetamide, including its use as a therapeutic agent in the treatment of cancer, diabetes, and autoimmune disorders. Further research is needed to fully understand the mechanism of action of this compound and its potential off-target effects. In addition, the development of more efficient synthesis methods for this compound may help to facilitate its use in future research.

Synthesis Methods

2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-(tert-butyl)acetamide can be synthesized through a number of methods, including the reaction of 2-mercapto-N-(tert-butyl)acetamide with benzyl bromide in the presence of potassium carbonate. Another method involves the reaction of N-(tert-butyl)acetamide with benzyl isothiocyanate in the presence of triethylamine. The synthesis of this compound has also been achieved through a one-pot reaction of 2-bromo-N-(tert-butyl)acetamide with benzyl isothiocyanate in the presence of potassium carbonate.

Scientific Research Applications

2-[(1-benzyl-1H-imidazol-2-yl)thio]-N-(tert-butyl)acetamide has been studied for its potential use in various research applications, including its use as an inhibitor of protein tyrosine phosphatases (PTPs). PTPs are enzymes that play a role in regulating cell signaling pathways, and their dysregulation has been linked to a number of diseases, including cancer, diabetes, and autoimmune disorders. This compound has been shown to inhibit the activity of PTPs, which may have potential therapeutic applications in the treatment of these diseases.